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molecular formula C13H11BrO B8723018 (4'-Bromo-biphenyl-4-YL)-methanol

(4'-Bromo-biphenyl-4-YL)-methanol

Cat. No. B8723018
M. Wt: 263.13 g/mol
InChI Key: QOBRUMXJJIZUQO-UHFFFAOYSA-N
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Patent
US07358248B2

Procedure details

A solution of (4′-bromo-biphenyl-4-yl)-methanol, 7.01 g (27.9 mmol) and dibromo-triphenylphosphorane 11.8 g (27.9 mmol) in 150 mL of methylene chloride stirred at room temperature for 2 h. The solution was diluted with 100 mL of water and extracted with 2×200 mL portions of diethyl ether. The organic layers were combined, washed with sat. aq. NaCl, and dried (MgSO4). After the solution was concentrated, the residue was purified through a short plug of silica gel (eluted with 50% EtOAc-Heptane) to afford the desired product in 9.1 g (100%) as a white solid. The material was taken to the next step without further purification.
Name
(4′-bromo-biphenyl-4-yl)-methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dibromo-triphenylphosphorane
Quantity
11.8 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
150 mL
Type
solvent
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[CH:12][C:11]([CH2:14]O)=[CH:10][CH:9]=2)=[CH:4][CH:3]=1.[Br:16]P(Br)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>C(Cl)Cl.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[CH:12][C:11]([CH2:14][Br:16])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1

Inputs

Step One
Name
(4′-bromo-biphenyl-4-yl)-methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=CC=C(C=C1)C1=CC=C(C=C1)CO
Name
dibromo-triphenylphosphorane
Quantity
11.8 g
Type
reactant
Smiles
BrP(C1=CC=CC=C1)(C1=CC=CC=C1)(C1=CC=CC=C1)Br
Name
methylene chloride
Quantity
150 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with 2×200 mL portions of diethyl ether
WASH
Type
WASH
Details
washed with sat. aq. NaCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
After the solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified through a short plug of silica gel (eluted with 50% EtOAc-Heptane)

Outcomes

Product
Name
desired product
Type
product
Smiles
BrC1=CC=C(C=C1)C1=CC=C(C=C1)CBr

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.